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Compound of Interest

Compound Name: Norfluoxetine Oxalate

Cat. No.: B169555

Application Notes and Protocols for
Norfluoxetine Oxalate CRM

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norfluoxetine is the primary active metabolite of the selective serotonin reuptake inhibitor
(SSRI) fluoxetine, a widely prescribed antidepressant. As a Certified Reference Material
(CRM), norfluoxetine oxalate provides a calibrated standard for use in a variety of analytical
applications, including but not limited to:

o Pharmacokinetic and toxicokinetic studies: To accurately quantify norfluoxetine
concentrations in biological matrices such as plasma, serum, and urine.

» Metabolic studies: To investigate the metabolic pathways of fluoxetine.

e Forensic analysis and clinical toxicology: For the identification and quantification of
norfluoxetine in casework and patient samples.

e Quality control of pharmaceutical preparations: To ensure the identity and purity of active
pharmaceutical ingredients and finished products.
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This document provides detailed protocols for the proper handling, dissolution (where
applicable), and use of norfluoxetine oxalate CRM. Adherence to these guidelines is crucial
for maintaining the integrity and certified properties of the reference material, ensuring accurate
and reproducible analytical results.

Quantitative Data and Properties

The following table summarizes the key quantitative information for norfluoxetine oxalate
CRM. Users should always refer to the Certificate of Analysis (CoA) provided by the
manufacturer for lot-specific values.

Property Value Source

y-[4-(trifluoromethyl)phenoxy]-
Chemical Name benzenepropanamine, [1]

monoethanedioate

Molecular Formula C16H16F3NO ¢ C2H204 [1]
Formula Weight 385.3 g/mol [1]
CAS Number 107674-50-0 [1]
Storage Temperature -20°C [1]
. > 4 years (when stored
Stability [1]
correctly)
Common Formulation 1 mg/mL solution in methanol [1112]

White to off-white crystalline
Appearance _
solid (neat form)

Primary Application Mass Spectrometry [1]

Experimental Protocols
Handling and Storage of Norfluoxetine Oxalate CRM

Proper handling and storage are paramount to preserving the certified nature of the CRM.
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e Upon Receipt:
o Visually inspect the packaging for any signs of damage.

o Verify that the product details on the label match the order and the Certificate of Analysis
(CoA).

o Record the date of receipt, lot number, and initial condition of the CRM in a dedicated
logbook.

o Storage:

o Store the CRM at the manufacturer-recommended temperature of -20°C in its original,
unopened packaging.[1]

o Protect the CRM from light and moisture.
e General Handling:

o Allow the CRM container to equilibrate to room temperature before opening to prevent
condensation.

o Use calibrated analytical balances and volumetric glassware for all weighing and dilution
steps.

o Handle the CRM in a well-ventilated area, preferably within a fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab
coat, and chemical-resistant gloves.

Protocol for Handling Pre-dissolved Norfluoxetine
Oxalate CRM Solution (1 mg/mL in Methanol)

Many suppliers provide norfluoxetine oxalate CRM as a certified solution.
o Objective: To prepare working standards by diluting the certified stock solution.

e Materials:
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[e]

Norfluoxetine oxalate CRM (1 mg/mL in methanol)

o

HPLC-grade methanol or other appropriate solvent

[¢]

Calibrated micropipettes and tips

[¢]

Volumetric flasks (Class A)

[e]

Vortex mixer

e Procedure:
o Allow the CRM ampoule or vial to reach ambient temperature.
o Carefully open the container.
o Using a calibrated micropipette, withdraw the required volume of the stock solution.

o Dispense the stock solution into a volumetric flask containing a portion of the desired
diluent.

o Bring the solution to the final volume with the diluent.
o Cap the flask and mix thoroughly by inversion and/or using a vortex mixer.

o Label the working standard with the concentration, preparation date, and initials of the
analyst.

o Store the prepared working standards at an appropriate temperature (typically 2-8°C or
-20°C for short-term and long-term storage, respectively), protected from light.

Protocol for Dissolving Solid Norfluoxetine Oxalate CRM

This protocol is for preparing a primary stock solution from a neat (solid) CRM.
o Objective: To accurately prepare a stock solution of known concentration.

o Materials:
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[¢]

Norfluoxetine oxalate CRM (solid form)
HPLC-grade methanol

Analytical balance (readable to at least 0.01 mg)
Weighing paper or boat

Spatula

Volumetric flask (Class A)

Sonicator (optional, but recommended)

Procedure:

[¢]

Place the volumetric flask and the CRM container in the weighing area to allow them to
equilibrate to the ambient temperature.

Accurately weigh the desired amount of norfluoxetine oxalate CRM using an analytical
balance.

Carefully transfer the weighed solid to the volumetric flask.

Add a small amount of HPLC-grade methanol to the flask (approximately 50-70% of the
final volume).

Gently swirl the flask to dissolve the solid. If necessary, use a sonicator for a few minutes
to ensure complete dissolution.

Allow the solution to return to room temperature.
Add methanol to the calibration mark of the volumetric flask.
Cap the flask and invert it multiple times to ensure a homogenous solution.

Calculate the exact concentration of the stock solution based on the weighed mass and
the final volume.
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o Transfer the stock solution to a labeled, amber glass vial with a PTFE-lined cap.

o Store the stock solution at -20°C, protected from light.

Safety and Disposal

o Safety Precautions:

o

Consult the Safety Data Sheet (SDS) before handling the material.

o

Avoid inhalation of dust or vapors.

[¢]

Prevent contact with skin and eyes.

[¢]

In case of accidental exposure, follow the first-aid measures outlined in the SDS.
» Disposal:

o Dispose of unused CRM and solutions in accordance with local, state, and federal
regulations for chemical waste.[3]

o Do not dispose of down the drain unless permitted by local regulations.

o Empty containers should be triple-rinsed with an appropriate solvent before disposal.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing working standards from a
solid norfluoxetine oxalate CRM.
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Caption: Workflow for preparing norfluoxetine oxalate CRM standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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